molecular formula C11H6ClNO4S B2533172 4-Nitrophenyl 5-chlorothiophene-2-carboxylate CAS No. 1450877-56-1

4-Nitrophenyl 5-chlorothiophene-2-carboxylate

Cat. No. B2533172
CAS RN: 1450877-56-1
M. Wt: 283.68
InChI Key: FNGKOKLERUIFCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Nitrophenyl 5-chlorothiophene-2-carboxylate is a compound with the molecular formula C11H6ClNO4S and a molecular weight of 283.69 . It is also known as 5-Chloro-2-Thiophenecarboxylic Acid 4-Nitrophenyl Ester . It is typically stored under inert gas (nitrogen or Argon) at 2–8 °C .


Molecular Structure Analysis

The InChI code for 4-Nitrophenyl 5-chlorothiophene-2-carboxylate is 1S/C11H6ClNO4S/c12-10-6-5-9 (18-10)11 (14)17-8-3-1-7 (2-4-8)13 (15)16/h1-6H . Unfortunately, I could not find more detailed information on the molecular structure.


Physical And Chemical Properties Analysis

4-Nitrophenyl 5-chlorothiophene-2-carboxylate has a predicted boiling point of 443.9±40.0 °C and a predicted density of 1.524±0.06 g/cm3 . It is slightly soluble in DMSO and Methanol .

Scientific Research Applications

Synthesis of Rivaroxaban

“4-Nitrophenyl 5-chlorothiophene-2-carboxylate” plays a crucial role in the synthesis of Rivaroxaban, an anticoagulant agent. The process involves the synthesis of 4-(4-aminophenyl)-3-morpholinone using easily available inexpensive nitro aniline. This is then condensed with “4-nitrophenyl 5-chlorothiophene-2-carboxylate” in dimethylsulfoxide (DMSO) as a solvent and triethylamine as a base. The isolation of Rivaroxaban is achieved by designing the crystallization in the same reaction pot using a specific combination of acetonitrile and methanol as anti-solvents. This process results in highly pure Rivaroxaban with a desired polymorphic form .

Safety and Hazards

The compound is harmful if swallowed or inhaled, and it may cause skin and eye irritation as well as respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and wearing protective gloves/clothing/eye/face protection .

Future Directions

A paper titled “Facile approach for the synthesis of rivaroxaban using alternate synthon: reaction, crystallization and isolation in single pot to achieve desired yield, quality and crystal form” mentions 4-Nitrophenyl 5-chlorothiophene-2-carboxylate as an alternate synthon in the synthesis of rivaroxaban . This suggests potential future directions in the synthesis of pharmaceutical compounds.

properties

IUPAC Name

(4-nitrophenyl) 5-chlorothiophene-2-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H6ClNO4S/c12-10-6-5-9(18-10)11(14)17-8-3-1-7(2-4-8)13(15)16/h1-6H
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FNGKOKLERUIFCV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1[N+](=O)[O-])OC(=O)C2=CC=C(S2)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H6ClNO4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

283.69 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Nitrophenyl 5-chlorothiophene-2-carboxylate

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